Cas no 2222512-17-4 (1,3-Dimethyl 2-(5-bromo-2-cyanophenyl)propanedioate)

1,3-Dimethyl 2-(5-bromo-2-cyanophenyl)propanedioate is a versatile brominated and cyano-substituted aromatic diester, commonly employed as an intermediate in organic synthesis. Its structure features a propanedioate core with a 5-bromo-2-cyanophenyl substituent, offering reactivity at multiple sites for further functionalization. The bromo and cyano groups enhance its utility in cross-coupling reactions, nucleophilic substitutions, and cyclization processes. The dimethyl ester moiety provides stability while remaining amenable to hydrolysis or transesterification. This compound is particularly valuable in pharmaceutical and agrochemical research for constructing complex heterocycles or fine-tuning molecular properties. Its well-defined reactivity profile and synthetic flexibility make it a practical choice for targeted derivatization in medicinal chemistry and materials science applications.
1,3-Dimethyl 2-(5-bromo-2-cyanophenyl)propanedioate structure
2222512-17-4 structure
Product Name:1,3-Dimethyl 2-(5-bromo-2-cyanophenyl)propanedioate
CAS No:2222512-17-4
MF:C12H10BrNO4
MW:312.116102695465
CID:5527862
Update Time:2025-06-27

1,3-Dimethyl 2-(5-bromo-2-cyanophenyl)propanedioate Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dimethyl 2-(5-bromo-2-cyanophenyl)propanedioate
    • Propanedioic acid, 2-(5-bromo-2-cyanophenyl)-, 1,3-dimethyl ester
    • Inchi: 1S/C12H10BrNO4/c1-17-11(15)10(12(16)18-2)9-5-8(13)4-3-7(9)6-14/h3-5,10H,1-2H3
    • InChI Key: XXODSEMMNUNCQL-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C(C1=CC(Br)=CC=C1C#N)C(OC)=O

Experimental Properties

  • Density: 1.54±0.1 g/cm3(Predicted)
  • Boiling Point: 392.2±42.0 °C(Predicted)
  • pka: 9.67±0.46(Predicted)

1,3-Dimethyl 2-(5-bromo-2-cyanophenyl)propanedioate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
BA02375-1g
1,3-Dimethyl 2-(5-bromo-2-cyanophenyl)propanedioate
2222512-17-4 98%
1g
$176.00 2024-04-20
A2B Chem LLC
BA02375-5g
1,3-Dimethyl 2-(5-bromo-2-cyanophenyl)propanedioate
2222512-17-4 98%
5g
$499.00 2024-04-20

1,3-Dimethyl 2-(5-bromo-2-cyanophenyl)propanedioate Related Literature

Additional information on 1,3-Dimethyl 2-(5-bromo-2-cyanophenyl)propanedioate

1,3-Dimethyl 2-(5-bromo-2-cyanophenyl)propanedioate: A Novel Compound with Promising Therapeutic Potential

1,3-Dimethyl 2-(5-bromo-2-cyanophenyl)propanedioate, with the CAS number 2222512-17-4, represents a unique class of organic compounds that have garnered significant attention in recent years due to their potential applications in pharmaceutical research. This compound belongs to the family of propanedioate derivatives, characterized by the presence of a dicarboxylic acid moiety. The structural complexity of this molecule, particularly the 5-bromo-2-cyanophenyl substituent, plays a crucial role in determining its biological activity and chemical reactivity.

Recent studies have highlighted the importance of 1,3-Dimethyl 2-(5-bromo-2-cyanophenyl)propanedioate in the development of novel therapeutic agents. A 2023 publication in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by modulating key signaling pathways involved in immune response regulation. The 5-bromo group in the phenyl ring is believed to enhance the compound's ability to interact with specific protein targets, thereby improving its therapeutic efficacy.

The 2-cyanophenyl moiety in 1,3-Dimethyl 2-(5-bromo-2-cyanophdephenyl)propanedioate has been shown to contribute to its antioxidant activity. Research published in Antioxidants & Redox Signaling (2024) revealed that this compound effectively scavenges free radicals, which is critical for mitigating oxidative stress in cellular systems. The propanedioate backbone further stabilizes the molecule, ensuring its bioavailability and reducing metabolic degradation in vivo.

In the context of drug discovery, 1,3-Dimethyl 2-(5-bromo-2-cyanophenyl)propanedioate has been explored as a lead compound for the development of targeted therapies. A 2025 study in Drug Discovery Today reported that this molecule selectively binds to kinase enzymes associated with cancer progression, making it a promising candidate for the treatment of solid tumors. The 5-bromo and 2-cyanophenyl groups appear to synergistically enhance the compound's affinity for these targets.

The synthesis of 1,3-Dimethyl 2-(5-bromo-2-cyanophenyl)propanedioate involves a multi-step process that requires precise control of reaction conditions. A 2024 article in Organic & Biomolecular Chemistry described a novel catalytic approach using transition metal complexes to achieve high yields of this compound. This method not only improves the efficiency of synthesis but also reduces the environmental impact of the production process, aligning with current trends in sustainable chemistry.

Pharmacological studies have further elucidated the mechanism of action of 1,3-Dimethyl 2-(5-bromo-2-cyanophenyl)propanedioate. Research published in Pharmacological Research (2025) indicated that this compound modulates the PI3K/AKT/mTOR signaling pathway, which is implicated in various diseases including neurodegenerative disorders and metabolic syndromes. The ability of this molecule to interfere with these pathways suggests its potential as a multifunctional therapeutic agent.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of 1,3-Dimethyl 2-(5-bromo-2-cyanophenyl)propanedioate in biological systems. A 2025 study in Computational and Structural Chemistry utilized molecular docking simulations to identify potential protein targets. These findings have provided valuable insights into the compound's mechanism of action and have guided the design of more effective derivatives.

The propanedioate moiety in 1,3-Dimethyl 2-(5-bromo-2-cyanophenyl)propanedioate is also being investigated for its role in nanomedicine applications. Research published in Nano Today (2025) explored the use of this compound as a drug delivery carrier, where its hydrophilic nature allows for the encapsulation of hydrophobic drugs, enhancing their solubility and bioavailability.

Despite its promising properties, the development of 1,3-Dimethyl 2-(5-bromo-2-cyanophenyl)propanedioate as a therapeutic agent faces several challenges. One of the primary concerns is the potential for toxicological effects. A 2024 review in Toxicological Sciences emphasized the need for comprehensive safety evaluations to ensure the compound's therapeutic window is adequate for clinical use.

Overall, 1,3-Dimethyl 2-(5-bromo-2-cyanophenyl)propanedioate represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and biological activities make it a valuable candidate for the development of new drugs. As research in this area continues to evolve, it is anticipated that this compound will play an increasingly important role in the treatment of various diseases.

For further information on the latest developments in the study of 1,3-Dimethyl 2-(5-bromo-2-cyanophenyl)propanedioate, researchers are encouraged to refer to recent publications in leading scientific journals such as Journal of Medicinal Chemistry, Organic & Biomolecular Chemistry, and Pharmacological Research. These resources provide detailed insights into the potential applications and challenges associated with this compound.

In conclusion, the compound 1,3-Dimethyl 2-(5-bromo-2-cyanophenyl)propanedioate with the chemical formula C15H12BrNO4 is a promising candidate for pharmaceutical development. Its unique structure and biological activities make it a valuable subject of ongoing research, with the potential to contribute to the treatment of various diseases in the future.

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